Cas no 125607-09-2 (Phosphoramidous acid, N,N-bis(1-methylethyl)-, 19,19-bis(4-methoxyphenyl)-19-phenyl-3,6,9,12,15,18-hexaoxanonadec-1-yl 2-cyanoethyl ester)

• Product Name: Phosphoramidous acid, N,N-bis(1-methylethyl)-, 19,19-bis(4-methoxyphenyl)-19-phenyl-3,6,9,12,15,18-hexaoxanonadec-1-yl 2-cyanoethyl ester
• CAS No: 125607-09-2
• MF: C₄₂H₆₁N₂O₁₀P
• MW: 784.914913892746
• CID: 4469434
• PubChem ID: 22904875
• Update Time: 2025-04-24

Phosphoramidous acid, N,N-bis(1-methylethyl)-, 19,19-bis(4-methoxyphenyl)-19-phenyl-3,6,9,12,15,18-hexaoxanonadec-1-yl 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoramidous acid, N,N-bis(1-methylethyl)-, 19,19-bis(4-methoxyphenyl)-19-phenyl-3,6,9,12,15,18-hexaoxanonadec-1-yl 2-cyanoethyl ester
• spacer 18 Phosphoramidite
• Spacer 18(PEG)-DMT CE Phosphoramidite
• Hexaethylene glycol phosphoramidite
• 1,1-bis(4-methoxyphenyl)-1-phenyl-2,5,8,11,14,17-hexaoxanonadecan-19-yl (2-cyanoethyl) diisopropylphosphoramidite
• DMT-PEG Phosphoramidite 18
• 18-O-Dimethoxytritylhexaethyleneglycol,1-[(2-cyanoethyl)- (N,N-diisopropyl)]-phosphoramidite
• 3-[2-[2-[2-[2-[2-[2-[bis(4-methoxyphenyl)-phenylmethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
• 125607-09-2
• MFCD16876143
• CS-0618125
• starbld0033880
• Spacer Phosphoramidite 18
• SCHEMBL8742280
• BP-23400
• G76616
• HY-151651
• DA-53962

• Inchi： 1S/C42H61N2O10P/c1-35(2)44(36(3)4)55(53-22-10-21-43)54-34-32-51-30-28-49-26-24-47-23-25-48-27-29-50-31-33-52-42(37-11-8-7-9-12-37,38-13-17-40(45-5)18-14-38)39-15-19-41(46-6)20-16-39/h7-9,11-20,35-36H,10,22-34H2,1-6H3
• InChI Key： ZTCKUVQHKIMCLI-UHFFFAOYSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)OCCOCCOCCOCCOCCOCCOC(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 784.40638314Da
• Monoisotopic Mass: 784.40638314Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 31
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 119Ų